Cas no 4834-02-0 (Methyl 4-(diethoxyphosphoryl)-3-methylbut-2-enoate)

4834-02-0 structure
Product name:Methyl 4-(diethoxyphosphoryl)-3-methylbut-2-enoate
Methyl 4-(diethoxyphosphoryl)-3-methylbut-2-enoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 4-diethoxyphosphoryl-3-methylbut-2-enoate
- SCHEMBL9246311
- C10H19O5P
- DTXSID40710712
- UAA94556
- 4834-02-0
- METHYL 4-(DIETHOXYPHOSPHORYL)-3-METHYLBUT-2-ENOATE
- Methyl 4-(diethoxyphosphoryl)-3-methylbut-2-enoate
-
- Inchi: InChI=1S/C10H19O5P/c1-5-14-16(12,15-6-2)8-9(3)7-10(11)13-4/h7H,5-6,8H2,1-4H3
- InChI Key: UBBRMCHLUWPZKH-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 250.09701070Da
- Monoisotopic Mass: 250.09701070Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 8
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 61.8Ų
- XLogP3: 1
Experimental Properties
- PSA: 71.64000
- LogP: 2.37180
Methyl 4-(diethoxyphosphoryl)-3-methylbut-2-enoate Related Literature
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Irina Geibel,Marc Schmidtmann,Jens Christoffers Org. Biomol. Chem., 2017,15, 7824-7829
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Lanhua Yi,Yuan Meng,Rui Wang,Junjie Fei,Xianyou Wang,Yebo Lu New J. Chem., 2020,44, 13472-13479
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Michaele J. Hardie,Ralph Torrens,Colin L. Raston Chem. Commun., 2003, 1854-1855
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B. Franke,J. S. Mylne,K. J. Rosengren Nat. Prod. Rep., 2018,35, 137-146
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Chaoyang Ge,Wenhao Zhai,Cheng Tian,Shiqi Zhao,Tong Guo,Shuren Sun,Weixi Chen,Guangzhao Ran RSC Adv., 2019,9, 16779-16783
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Dmitry M. Rudkevich,Heng Xu Chem. Commun., 2005, 2651-2659
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8. C@ZnOnanorod array-based hydrazine electrochemical sensor with improved sensitivity and stabilityJinping Liu,Yuanyuan Li,Jian Jiang,Xintang Huang Dalton Trans., 2010,39, 8693-8697
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Jing-fu Liu,Qian Liu,Gui-bin Jiang Chem. Commun., 2011,47, 1613-1615
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